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Compound of Interest

Compound Name: HXR9

Cat. No.: B13920618 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

document provides a comprehensive guide to the proper disposal procedures for HXR9, a cell-

permeable peptide antagonist of the HOX/PBX interaction used in cancer research.[1][2][3]

While specific disposal instructions for HXR9 are not publicly available, this guide is founded on

established best practices for the management of hazardous laboratory chemical waste.

Understanding HXR9: Chemical and Biological
Profile
HXR9 is a research peptide that selectively induces apoptosis in cells with high expression of

HOXA/PBX3 genes.[1][2][3] Due to its biological activity, it is prudent to handle and dispose of

HXR9 as a hazardous chemical.
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Property Value Source

CAS Number 917953-08-3 [4]

Molecular Formula C119H193N53O20S [4]

Molecular Weight 2718.21 g/mol [4]

Solubility
Water: 50 mg/mL (18.15 mM;

requires ultrasonic)
[2]

Storage

Powder: -20°C for 2 years. In

DMSO: 4°C for 2 weeks, -80°C

for 6 months.

[5][6]

Biological Activity

Competitive antagonist of

HOX/PBX interaction, induces

apoptosis.

[1][2][3]

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, adherence to fundamental safety measures is

paramount.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses or goggles, and a lab coat.

Ventilation: Handle HXR9 in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.

Avoid Contamination: Prevent contact with skin and eyes. In case of accidental contact, flush

the affected area with copious amounts of water and seek medical attention.

Hand Washing: Thoroughly wash hands with soap and water after handling HXR9 and

before leaving the laboratory.

Step-by-Step HXR9 Disposal Protocol
The following protocol is a general guideline. Always consult and adhere to your institution's

specific Environmental Health and Safety (EHS) policies and local regulations.
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Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for "HXR9 Hazardous Waste."

Do not mix HXR9 waste with other chemical waste streams unless explicitly approved by

your institution's EHS department.

Containerization:

Use a chemically compatible, leak-proof container with a secure screw-top lid.

Ensure the container is in good condition and free from cracks or damage.

Waste Collection:

Solid Waste: Carefully place unused or expired HXR9 powder, along with any

contaminated materials such as pipette tips, tubes, and gloves, directly into the designated

hazardous waste container.

Liquid Waste: Collect all aqueous solutions containing HXR9 in the designated liquid

hazardous waste container. The first rinse of any glassware that contained HXR9 must

also be collected as hazardous waste.[7]

Storage of Waste:

Keep the hazardous waste container securely closed at all times, except when adding

waste.[7]

Store the sealed container in a designated and secure hazardous waste accumulation

area within the laboratory, away from general work areas.

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.[7]

Final Disposal:

Arrange for the collection of the hazardous waste container through your institution's

licensed hazardous waste disposal service.
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Complete all necessary waste disposal forms as required by your institution and regulatory

agencies.

HXR9 Disposal Workflow
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HXR9 Disposal Workflow

Identify HXR9 Waste
(Solid & Liquid)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Labeled, Leak-Proof
Hazardous Waste Container

Segregate HXR9 Waste
(Do Not Mix)

Transfer Waste to Container
(Solids & Liquids)

Securely Close Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Licensed Disposal Service

Consult Institutional EHS
For Specific Guidance

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the proper and safe disposal of HXR9 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of HXR9, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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